4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 4-chloro-2-methyl-3H-pyrrolo[3,4-c]pyridin-1-one
• InChI: InChI=1S/C8H7ClN2O/c1-11-4-6-5(8(11)12)2-3-10-7(6)9/h2-3H,4H2,1H3
• InChI Key: OTLCDDSESXHGRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1=O)C=CN=C2Cl

Description

4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one is a heterocyclic compound featuring a fused pyrrolidine-pyridine scaffold. Its structure includes a chlorine substituent at position 4 and a methyl group at position 2 (Figure 1). The methyl group at position 2 likely enhances lipophilicity compared to non-methylated derivatives, influencing solubility and pharmacokinetic behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-chloro-3-methylpyridine with a suitable amine, followed by cyclization to form the desired pyrrolopyridine structure. The reaction conditions often include the use of solvents such as acetonitrile or dimethylformamide (DMF) and catalysts like palladium or copper salts .

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing automated systems for precise control of reaction parameters. The use of advanced purification techniques, such as recrystallization or chromatography, ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different reduced forms, such as dihydropyrrolopyridines.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various substituted pyrrolopyridines .

Scientific Research Applications

4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to various biological effects, including the inhibition of cell proliferation or modulation of immune responses .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Comparative Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Solubility/Reactivity Notes
4-Chloro-2-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one	Not Available	C₈H₇ClN₂O	182.61	4-Cl, 2-CH₃	N/A	Higher lipophilicity due to CH₃
4-Chloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one	1402664-68-9	C₇H₅ClN₂O	168.58	4-Cl	N/A	Enhanced solubility in organic solvents
4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one	1201676-03-0	C₇H₄Cl₂N₂O	203.03	4-Cl, 6-Cl	23	Increased reactivity, reduced solubility
6-Chloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride	2055840-67-8	C₇H₈Cl₂N₂	191.06	6-Cl, HCl salt	N/A	Improved crystallinity
4-Chloro-2-tosyl-2,3-dihydro-1H-pyrrolo[3,4-c]quinolin-1-one (Compound 2c)	Not Available	C₂₂H₁₆ClN₂O₃S	429.89	4-Cl, tosyl group	221–223	Stabilized by aromatic sulfonyl group

Key Observations :

• Halogenation : Dichloro derivatives (e.g., CAS 1201676-03-0) exhibit higher reactivity but lower solubility due to increased molecular weight and halogen content .
• Salt Forms : Hydrochloride salts (e.g., CAS 2055840-67-8) enhance crystallinity, aiding purification .

Key Observations :

• Multi-step syntheses (e.g., nitroxides) suffer from low yields, highlighting the need for optimized protocols .

Key Observations :

• The pyrrolo[3,4-c]pyridine core is a versatile scaffold in medicinal chemistry, particularly for kinase and protease inhibition .
• Substituents like sulfonyl or tosyl groups improve target binding and metabolic stability .